Cas no 2138429-00-0 (5-Hexen-2-one, 5-methyl-1-[(phenylmethyl)amino]-)

• Product Name: 5-Hexen-2-one, 5-methyl-1-[(phenylmethyl)amino]-
• CAS No: 2138429-00-0
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 5294303
• Update Time: 2025-05-30

5-Hexen-2-one, 5-methyl-1-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-2-one, 5-methyl-1-[(phenylmethyl)amino]-

• Inchi： 1S/C14H19NO/c1-12(2)8-9-14(16)11-15-10-13-6-4-3-5-7-13/h3-7,15H,1,8-11H2,2H3
• InChI Key： OUVSDYNVRKKVLN-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)C(=O)CCC(C)=C

Additional information on 5-Hexen-2-one, 5-methyl-1-[(phenylmethyl)amino]-

Exploring the Unique Properties and Applications of 5-Hexen-2-one, 5-methyl-1-[(phenylmethyl)amino]- (CAS No. 2138429-00-0)

In the realm of organic chemistry, 5-Hexen-2-one, 5-methyl-1-[(phenylmethyl)amino]- (CAS No. 2138429-00-0) stands out as a compound of significant interest due to its unique structural features and potential applications. This molecule, characterized by its hexenone backbone and phenylmethylamino substitution, has garnered attention in both academic research and industrial applications. Its molecular formula and intricate structure make it a subject of study for synthetic chemists and material scientists alike.

The compound's 5-Hexen-2-one core is a key feature that contributes to its reactivity and versatility. This unsaturated ketone moiety allows for various chemical transformations, including nucleophilic additions and cyclization reactions. The presence of the 5-methyl group adds steric and electronic effects that can influence the compound's behavior in synthetic pathways. Meanwhile, the 1-[(phenylmethyl)amino] substituent introduces a nitrogen-containing functional group, which can participate in hydrogen bonding and other intermolecular interactions, making it valuable in the design of advanced materials.

Recent trends in chemical research highlight a growing interest in nitrogen-containing compounds like 5-Hexen-2-one, 5-methyl-1-[(phenylmethyl)amino]-. These compounds are often explored for their potential in pharmaceutical intermediates, flavor and fragrance applications, and polymer chemistry. For instance, the phenylmethylamino group is a common motif in bioactive molecules, which has led researchers to investigate its role in drug discovery and development. Additionally, the compound's potential as a building block for more complex structures makes it a valuable asset in synthetic organic chemistry.

From an industrial perspective, CAS No. 2138429-00-0 is often discussed in the context of green chemistry and sustainable synthesis. As the demand for environmentally friendly chemical processes grows, researchers are exploring ways to utilize compounds like this in catalytic reactions or as precursors to biodegradable materials. Its structural features align well with the principles of atom economy and reduced waste, making it a candidate for innovative synthetic routes.

In the field of material science, the compound's ability to form stable intermediates and its potential for functionalization are of particular interest. For example, its hexenone moiety can be leveraged to create polymers with specific thermal or mechanical properties. Moreover, the phenylmethylamino group could be modified to introduce desired characteristics, such as enhanced solubility or reactivity, tailored for specific applications.

For those searching for "5-Hexen-2-one derivatives" or "applications of phenylmethylamino compounds," this molecule serves as a compelling case study. Its multifaceted nature bridges gaps between traditional organic synthesis and modern applications, making it a topic of relevance in both academic and industrial settings. As research continues to uncover new possibilities for CAS No. 2138429-00-0, its role in advancing chemical innovation is likely to expand, offering exciting opportunities for scientists and engineers alike.